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Compound of Interest

Compound Name: Isopropylphosphonic acid
CAS No.: 4721-37-3
Cat. No.: B1617951
Get Quote
. J

Part 1: Executive Summary

Isopropylphosphonic acid (IPPA) is a fundamental organophosphorus building block used as
a bioisostere for carboxylic acids and phosphates in drug design. While structurally simple, its
physicochemical behavior is dominated by strong hydrogen bonding and significant
hygroscopicity.

Key Technical Specifications:
e Chemical Name: Isopropylphosphonic acid (Propan-2-ylphosphonic acid)[1]

e CAS Number: 4721-37-3 (Free acid); Note: CAS 4721-37-9 is occasionally referenced in
vendor catalogs but 4721-37-3 is the definitive registry number for the anhydrous free acid.

¢ Molecular Formula: C

H

O
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e Molecular Weight: 124.08 g/mol [1][3][4]
e Melting Point (Experimental): 87.2°C (Anhydrous)

o Thermal Stability Limit: Stable < 120°C; Dehydration to pyrophosphonates occurs > 130—
150°C.

Part 2: Physicochemical Characterization
Melting Point Analysis

The literature value for the melting point of IPPA is 87.2°C. However, in practical laboratory
settings, researchers often observe a melting range significantly lower (e.g., 60—-75°C) or
describe the compound as a "sticky semi-solid."

Causality of Variance:

» Hygroscopicity: Phosphonic acids are potent hydrotropes. IPPA rapidly absorbs atmospheric
moisture, forming a hydrate. Water acts as a plasticizer and impurity, depressing the melting
point via freezing point depression principles ($ \Delta T_f = K_f\cdot m $).

» Purity Profile: Synthesis via hydrolysis of diisopropyl phosphonate often leaves residual HCI
or unreacted mono-esters, which further suppress the melting point.

Solubility & Handling

» Solvents: Highly soluble in water, alcohols (MeOH, EtOH), and polar aprotic solvents
(DMSO, DMF). Sparingly soluble in non-polar hydrocarbons (Hexane, Toluene).

 Purification Strategy: Recrystallization is difficult due to high solubility. The recommended
protocol involves dissolution in minimal hot acetone or dichloromethane followed by
precipitation with cold hexane or diethyl ether under an inert atmosphere.

Part 3: Thermal Stability Profile

Understanding the thermal degradation of IPPA requires distinguishing between reversible
dehydration and irreversible decomposition.
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Thermal Decomposition Pathways

The thermal profile of alkylphosphonic acids follows a three-stage mechanism:
o Stage | (Ambient — 105°C): Desorption of Physisorbed Water

o Mass loss is observed in TGA, but no chemical change occurs.

o Implication: Drying samples at 60°C under vacuum is safe.
e Stage Il (130°C — 200°C): Condensation (Anhydride Formation)

o Two molecules of IPPA condense to form Diisopropyl pyrophosphonic acid (P-O-P bond
formation), releasing one molecule of water.

o Reaction: $ 2 \text{R-PO(OH)} 2 \xrightarrow{\Delta} \text{R-PO(OH)-O-PO(OH)-R} +
\text{H} 2\text{O} $

o Reversibility: This process is reversible upon exposure to moisture.
e Stage Il (> 250°C): Irreversible Fragmentation
o Cleavage of the C-P bond occurs.

o Formation of volatile hydrocarbons (propene) and inorganic phosphoric acid residues.

Mechanistic Visualization

The following diagram illustrates the thermal transition states of IPPA.
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Figure 1: Thermal transformation pathway of Isopropylphosphonic acid showing reversible
hydration/condensation and irreversible pyrolysis.

Part 4: Experimental Protocols
Protocol A: Accurate Melting Point Determination

Standard open-capillary methods will yield erroneous results due to moisture absorption during
heating.

e Preparation: Dry the IPPA sample in a vacuum desiccator over P

O
for 24 hours at room temperature.

o Loading: Load the sample into a glass capillary tube inside a glovebox or dry bag (Relative
Humidity < 10%).

o Sealing: Flame-seal the capillary immediately to create a hermetic environment.
o Measurement: Ramp temperature at 1°C/min starting from 75°C.

» Validation: A sharp melt at 87 £ 1°C indicates high purity. A broad range (e.g., 80-85°C)
indicates residual moisture.
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Protocol B: Thermal Stability Testing (TGA/DSC)

Designed to differentiate between solvent loss and degradation.

Parameter Setting Rationale
) Correlate mass loss (TGA)
Instrument Simultaneous TGA/DSC ]
with heat flow (DSC).[6]
) ) Prevents early moisture uptake
Hermetically Sealed Aluminum )
Pan Type o but allows volatile release
with pinhole ) )
during heating.
Prevents oxidative
Purge Gas Dry Nitrogen (50 mL/min) degradation; removes evolved
water.
) Standard rate for kinetic
Ramp Rate 10°C/min _
consistency.
Covers drying, melting,
Temperature Range 30°C to 400°C

condensation, and pyrolysis.

Data Interpretation:

e Event 1 (~100°C): Broad endotherm in DSC + Mass loss in TGA = Water Desorption.

e Event 2 (~140-160°C): Stepwise mass loss (~7-8% theoretical for -0.5 H

O) = Condensation to Pyrophosphonate.

e Event 3 (>250°C): Sharp exotherm or irregular baseline + Major mass loss = C-P Bond

Scission.

Part 5: Implications for Drug Development

Bioisosteric Utility

IPPA is utilized as a stable mimetic of the tetrahedral transition state in peptide hydrolysis.

Unlike phosphates, the C-P bond prevents enzymatic hydrolysis by phosphatases, increasing
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metabolic stability in vivo.

Formulation Risks

» Excipient Compatibility: Avoid formulating IPPA with basic excipients (e.g., Magnesium
Stearate) without controlling moisture, as acid-base reactions can generate sticky salts.

 Sterilization: Autoclaving is not recommended due to the risk of condensation
(pyrophosphonate formation) at 121°C. Sterile filtration of aqueous solutions is the preferred
sterilization method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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